molecular formula C6H6Cl2N2 B139598 2,6-Dichloro-N-methylpyridin-3-amine CAS No. 142670-86-8

2,6-Dichloro-N-methylpyridin-3-amine

Cat. No. B139598
M. Wt: 177.03 g/mol
InChI Key: XSFAEFGHBXRXHX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2,6-Dichloro-N-methylpyridin-3-amine” is a chemical compound with the molecular formula C6H6Cl2N2 . It has a molecular weight of 177.03 . It is a solid substance .


Molecular Structure Analysis

The molecular structure of “2,6-Dichloro-N-methylpyridin-3-amine” consists of a pyridine ring with two chlorine atoms and one methylamine group attached . The exact positions of these groups on the pyridine ring can vary, leading to different isomers .


Physical And Chemical Properties Analysis

“2,6-Dichloro-N-methylpyridin-3-amine” is a solid substance . It should be stored in a dark place, under an inert atmosphere, at 2-8°C . Unfortunately, specific information about its boiling point, melting point, and other physical and chemical properties was not found in the sources .

Safety And Hazards

The safety information available indicates that “2,6-Dichloro-N-methylpyridin-3-amine” may be harmful if swallowed, inhaled, or in contact with skin . It may cause eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing hands thoroughly after handling .

properties

IUPAC Name

2,6-dichloro-N-methylpyridin-3-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H6Cl2N2/c1-9-4-2-3-5(7)10-6(4)8/h2-3,9H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XSFAEFGHBXRXHX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNC1=C(N=C(C=C1)Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H6Cl2N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10569395
Record name 2,6-Dichloro-N-methylpyridin-3-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10569395
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

177.03 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,6-Dichloro-N-methylpyridin-3-amine

CAS RN

142670-86-8
Record name 2,6-Dichloro-N-methylpyridin-3-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10569395
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.